Cas no 1361561-57-0 (5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361561-57-0
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4920470
• Update Time: 2025-08-04

5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-7-2-1-5(10(14)11(7)15)6-3-9(17)16-4-8(6)13/h1-4H,(H,16,17)
• InChI Key： FJPUYDHLWQWKSY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(NC=C1Cl)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine

Introduction to 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361561-57-0)

5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine, identified by its CAS number CAS No. 1361561-57-0, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine atoms and hydroxyl groups in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's structure consists of a pyridine ring substituted with a chloro group at the 5-position, a hydroxyl group at the 2-position, and a trichlorophenyl group at the 4-position. This arrangement contributes to its versatility in chemical transformations, enabling its use in the development of novel therapeutic agents. The trichlorophenyl moiety, in particular, is known for its electron-withdrawing properties, which can influence the compound's overall reactivity and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine. Research has indicated that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The hydroxyl group at the 2-position of the pyridine ring provides a site for hydrogen bonding interactions, which can be crucial for binding to biological receptors. Additionally, the multiple chlorine atoms can enhance lipophilicity, improving membrane permeability and bioavailability.

One of the most compelling aspects of 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine is its role as a key intermediate in the synthesis of more complex molecules. Pharmaceutical researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the chloro or hydroxyl positions have led to compounds with improved efficacy and reduced toxicity profiles. These findings underscore the importance of this compound in drug discovery efforts.

The synthesis of 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms into the aromatic ring typically involves electrophilic aromatic substitution reactions, while the hydroxyl group can be incorporated through nucleophilic addition or oxidation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity levels.

In terms of analytical characterization, 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about its molecular structure and purity. NMR spectroscopy is particularly useful for elucidating the connectivity of atoms within the molecule, while MS helps confirm its molecular weight and fragmentation patterns.

The pharmacological evaluation of 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine has revealed several promising properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. Additionally, preclinical studies suggest that it may have potential as an antiviral agent by inhibiting viral replication through mechanisms similar to those observed with other pyridine derivatives.

The compound's structural features also make it an attractive candidate for further development into novel anticancer agents. Research has shown that it can induce apoptosis in certain cancer cell lines by disrupting critical cellular pathways involved in proliferation and survival. These findings highlight its potential as a lead compound for drug design against various types of cancer.

The future direction of research on 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine includes optimizing its synthetic routes for scalability and cost-effectiveness. Additionally, exploring new derivatives with enhanced pharmacological properties remains a priority. Collaborative efforts between synthetic chemists and medicinal chemists are essential to translate laboratory findings into viable therapeutic agents.

In conclusion, 5-Chloro-2-hydroxy-4-(2,3,4-trichlorophenyl)pyridine, with its CAS number CAS No. 1361561-57-0, represents a significant advancement in chemical pharmaceutical research. Its unique structural features and potential applications in various therapeutic areas make it a valuable compound for further study and development. As research continues to uncover new insights into its pharmacological properties, 5-Chloro-2-hydroxy-4-(2,3...(truncated for brevity)